Cas no 32222-43-8 ((2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid)

(2S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid is a chiral carboxylic acid derivative featuring a hydroxyl group at the α-position relative to the carboxyl group, with a 3-chlorophenyl substituent. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantioselectivity. The presence of both hydroxyl and carboxyl groups allows for versatile functionalization, enabling applications in metal-chelating ligands or as a building block for bioactive compounds. The electron-withdrawing chlorine atom enhances its reactivity in nucleophilic substitution or cross-coupling reactions. This compound exhibits moderate water solubility due to its polar functional groups, facilitating purification processes. Its crystalline nature ensures high purity (>98% ee) when recrystallized, meeting stringent industrial standards for chiral intermediates.
(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid structure
32222-43-8 structure
Product Name:(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid
CAS No:32222-43-8
MF:C8H7ClO3
MW:186.592381715775
MDL:MFCD00798438
CID:304451
PubChem ID:5324675
Update Time:2025-07-02

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid
    • (S)-3-CHLOROMANDELIC ACID
    • BENZENEACETIC ACID, 3-CHLORO-A-HYDROXY-, (AS)-
    • (R,S)3-chloromandelic acid
    • (RS)-m-ClMA
    • 3-chloromandelic acid
    • AC1NT5GW
    • AK113647
    • D-3-chloro-mandelic acid
    • FT-0690337
    • KB-05377
    • m-Cl-mandelic acid
    • racemic m-ClMA
    • SC4021
    • SureCN1712936
    • (2S)-2-(3-Chlorophenyl)-2-hydroxyacetic acid
    • (S)-(+)-3-Chloromandelic acid
    • (S)-(3-Chlorophenyl)(hydroxy)ethanoic acid
    • (S)-m-Chloromandelic acid
    • SAMVPMGKGGLIPF-ZETCQYMHSA-N
    • MFCD00798438
    • DTXSID80415931
    • (S)-2-(3-Chlorophenyl)-2-hydroxyaceticacid
    • (s)-(+)-m-chloromandelic acid
    • (rac) 3-chloromandelic acid
    • AKOS006271431
    • 32222-43-8
    • CS-0002184
    • A913897
    • (2S)-2-(3-Chlorophenyl)-2-hydroxy-acetic acid
    • EN300-2999779
    • (s)-3-chloro-mandelic acid
    • SCHEMBL1712936
    • (2S)-(3-Chlorophenyl)(hydroxy)acetic acid
    • Benzeneacetic acid, 3-chloro-a-hydroxy-, (S)-
    • (S)-(3-CHLOROPHENYL)(HYDROXY)ACETIC ACID
    • (2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid
    • MDL： MFCD00798438
    • Inchi： 1S/C8H7ClO3/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m0/s1
    • InChI Key： SAMVPMGKGGLIPF-ZETCQYMHSA-N
    • SMILES： ClC1=CC=CC(=C1)[C@@H](C(=O)O)O

Computed Properties

  • Exact Mass: 186.0083718g/mol
  • Monoisotopic Mass: 186.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.468
  • Melting Point: Not available
  • Boiling Point: 350.3 °C at 760 mmHg
  • Flash Point: 165.7 °C
  • PSA: 57.53000
  • LogP: 1.45800
  • Vapor Pressure: Not available

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Security Information

(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Pricemore >>

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(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:32222-43-8)(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid
Order Number:A913897
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
Price ($):1342.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:32222-43-8)(2S)-2-(3-chlorophenyl)-2-hydroxyacetic acid
A913897
Purity:99%
Quantity:5g
Price ($):1342.0
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